molecular formula C22H37ClO2 B8686679 2-Chloro-5-sec-hexadecylhydroquinone CAS No. 137193-60-3

2-Chloro-5-sec-hexadecylhydroquinone

Cat. No. B8686679
CAS RN: 137193-60-3
M. Wt: 369.0 g/mol
InChI Key: BCSYCAJWKGGPRY-UHFFFAOYSA-N
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Description

2-Chloro-5-sec-hexadecylhydroquinone is a useful research compound. Its molecular formula is C22H37ClO2 and its molecular weight is 369.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-5-sec-hexadecylhydroquinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-5-sec-hexadecylhydroquinone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

137193-60-3

Product Name

2-Chloro-5-sec-hexadecylhydroquinone

Molecular Formula

C22H37ClO2

Molecular Weight

369.0 g/mol

IUPAC Name

2-chloro-5-hexadecan-2-ylbenzene-1,4-diol

InChI

InChI=1S/C22H37ClO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18(2)19-16-22(25)20(23)17-21(19)24/h16-18,24-25H,3-15H2,1-2H3

InChI Key

BCSYCAJWKGGPRY-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCC(C)C1=CC(=C(C=C1O)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

33.5 g (0.1 mol)of 2-sec-hexadecylhydroquinone was dissolved in 300 ml of methylene chloride and to a resulting solution was added dropwise 8.1 ml (0.1 mol) of sulfuryl chloride with stirring at room temperature over a period of 30 minutes. After stirring for 6 hours at room temperature, the reaction mixture was allowed to stand overnight and extracted with ethyl acetate. The extract was washed three times with a 5% aqueous solution of sodium chloride, dried over magnesium sulfate, and concentrated. The residue was purified by column chromatography (solvent: chloroform) to obtain 27 g of the desired 2-chloro-5-sec-hexadecylhydroquinone as the light from oily product. The structure thereof was confirmed by NMR and mass spectra.
Name
2-sec-hexadecylhydroquinone
Quantity
33.5 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
8.1 mL
Type
reactant
Reaction Step Two

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